Cas no 147906-08-9 ((2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid
• CAS No: 147906-08-9
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• MDL: MFCD03002809
• CID: 3160894
• PubChem ID: 6235526
• Update Time: 2025-05-26

(2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-fluoro-4-methoxyphenyl)acrylic acid
• RARECHEM BK HW 0076
• 3-FLUORO-4-METHOXYCINNAMIC ACID
• (2E)-3-(3-Fluoro-4-methoxyphenyl)prop-2-enoic acid
• (E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid
• 147906-08-9
• (E)-3-(3-FLUORO-4-METHOXYPHENYL)ACRYLIC ACID
• AKOS008053390
• CS-0262604
• MS-9826
• 3-(3-Fluoro-4-methoxyphenyl)acrylic acid
• 713-85-9
• EN300-14163
• Z2312274789
• EINECS 211-931-9
• MFCD03002809
• VKZYEBQHWQTZKA-HWKANZROSA-N
• FF67515
• (2E)-3-(3-Fluoro-4-methoxyphenyl)acrylic acid;(2E)-3(3-Fluoro-4-methoxyphenyl)-2-propenoic acid
• EN300-832943
• SCHEMBL584262
• AT34762
• 3'-Fluoro-4'-methoxycinnamic acid
• (2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid

• MDL： MFCD03002809
• Inchi： 1S/C10H9FO3/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
• InChI Key： VKZYEBQHWQTZKA-HWKANZROSA-N
• SMILES： FC1C=C(/C=C/C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 196.05357231Da
• Monoisotopic Mass: 196.05357231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid

Comprehensive Overview of (2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid (CAS No. 147906-08-9)

(2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid (CAS No. 147906-08-9) is a fluorinated phenylpropene derivative with significant applications in pharmaceutical and organic synthesis. This compound, characterized by its α,β-unsaturated carboxylic acid structure, has garnered attention due to its potential as a building block for bioactive molecules. The presence of both fluoro and methoxy substituents on the aromatic ring enhances its electronic properties, making it valuable for drug discovery and material science.

In recent years, the demand for fluorinated organic compounds like (2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. Researchers frequently search for "fluoro-methoxy phenyl derivatives in drug design" or "CAS 147906-08-9 applications," reflecting its relevance in medicinal chemistry. Its Michael acceptor capability also makes it a candidate for covalent drug discovery, a hot topic in AI-driven drug development.

The synthesis of (2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid typically involves Knoevenagel condensation or Wittig reactions, with optimization for high-yield protocols being a common research focus. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor for pharmaceutical intermediates. Users often inquire about "how to characterize fluorinated cinnamic acids" or "stability of CAS 147906-08-9," underscoring the need for robust quality control.

Beyond pharmaceuticals, this compound’s conjugated π-system and electron-withdrawing groups make it a candidate for organic electronics, such as OLED materials. Searches like "fluoro-methoxy phenylpropene in optoelectronics" highlight interdisciplinary interest. Its low toxicity profile (as per available data) further supports its utility in green chemistry initiatives.

In summary, (2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid (CAS No. 147906-08-9) bridges drug discovery and material science, with its unique structure addressing modern challenges in precision medicine and sustainable technology. Ongoing research continues to explore its full potential, aligning with trends like AI-aided molecular design and bioisostere replacement strategies.